Cas no 651769-18-5 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester
• CAS No: 651769-18-5
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 403330
• PubChem ID: 71376585

Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester
• octyl 4-(2H-tetrazol-5-yl)benzoate
• DTXSID80799268
• 651769-18-5

• Inchi： InChI=1S/C16H22N4O2/c1-2-3-4-5-6-7-12-22-16(21)14-10-8-13(9-11-14)15-17-19-20-18-15/h8-11H,2-7,12H2,1H3,(H,17,18,19,20)
• InChI Key： VKGGDTYKCDPMKU-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(=O)C1=CC=C(C=C1)C2=NNN=N2

Computed Properties

• Exact Mass: 302.17446
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76